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Compound of Interest

Compound Name: Methyl 3-amino-6-chloropicolinate
CAS No.: 866807-26-3
Cat. No.: B1428658

Get Quote

Introduction & Scope

Methyl 3-amino-6-chloropicolinate (CAS: 866807-26-3) is a critical heterocyclic building
block, primarily utilized in the synthesis of next-generation auxin herbicides (e.g., Halauxifen-
methyl) and pharmaceutical candidates.[1] Its structural integrity—defined by the 2-carboxylate
ester, 3-amino group, and 6-chloro substitution—dictates the efficacy of downstream coupling
reactions.[1]

This guide provides a validated analytical framework for researchers to assess the purity,
identity, and stability of this intermediate.[1] Unlike generic protocols, this document addresses
the specific challenges posed by the molecule's amphoteric nature (basic amine, hydrolyzable
ester) and halogenated motif.[1]

Core Chemical Identity[1]

o |[UPAC Name: Methyl 3-amino-6-chloropyridine-2-carboxylate[1][2]
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e Molecular Formula: C

H
CIN

O

[1][3]

e Molecular Weight: 186.59 g/mol [1]

o Appearance: Light yellow to yellow solid[2]

o Solubility: Soluble in DMSO, Methanol, Ethyl Acetate; limited solubility in water.[1]

Critical Quality Attributes (CQAs) & Analytical

Strategy

The analysis of Methyl 3-amino-6-chloropicolinate requires a multi-modal approach to

ensure "fitness for use" in organic synthesis.

Attribute Analytical Risk Recommended Method
The free amine can cause o _
) N N HPLC-UV (Acidic Mobile
Assay/Purity peak tailing on standard silica

columns.[1]

Phase)

Impurity: Hydrolysis

The methyl ester is susceptible
to hydrolysis, yielding the Acid

form (3-amino-6-chloropicolinic
acid).[1]

HPLC-UV (Resolves Acid vs.
Ester)

Identity

Isomeric chlorination patterns
(e.g., 5-Cl vs 6-Cl) are difficult
to distinguish by MS alone.[1]

1H-NMR (Coupling constants)

Volatile Impurities

Residual solvents from
synthesis (e.g., Methanol,
DCM).[1]

GC-FID/MS
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Analytical Workflow Diagram
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Figure 1: Integrated analytical workflow for characterization ensuring coverage of purity,
structure, and solvents.

Protocol 1: High-Performance Liquid
Chromatography (HPLC)[1][4][5]

Objective: Quantification of the main ester peak and detection of the hydrolyzed acid impurity.
Challenge: The 3-amino group can interact with residual silanols on the column, leading to
peak tailing.[1] Solution: Use of a low pH mobile phase (0.1% H

PO

or Formic Acid) protonates the amine, improving peak shape, while a "Base Deactivated” (BD)
or end-capped C18 column prevents secondary interactions.[1]

Instrument Parameters
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Parameter

Setting

Column

Agilent ZORBAX Eclipse Plus C18 (4.6 x 150

mm, 3.5 um) or equivalent.[1]

Column Temp 30°C

Flow Rate 1.0 mL/min

Injection Vol 5.0 uL

Detection UV @ 254 nm (primary) and 230 nm

(secondary)

Mobile Phase A

0.1% Formic Acid in Water (HPLC Grade)

Mobile Phase B

Acetonitrile (HPLC Grade)

Gradient Program

Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 90 10 Equilibration
2.0 90 10 Isocratic Hold
15.0 10 90 Linear Ramp
20.0 10 90 Wash

20.1 90 10 Re-equilibration
25.0 90 10 Stop

Sample Preparation:

e Weigh 10 mg of sample into a 20 mL volumetric flask.

e Dissolve in 5 mL Acetonitrile (sonicate if necessary).

 Dilute to volume with Water (to match initial mobile phase conditions and prevent peak

distortion).[1]
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 Filter through a 0.22 um PTFE filter into an HPLC vial.
System Suitability Criteria:
e Tailing Factor: < 1.5 (Critical for amine accuracy).

e Resolution: > 2.0 between the Acid impurity (elutes earlier, more polar) and the Methyl Ester
(main peak).[1]

Protocol 2: Gas Chromatography - Mass
Spectrometry (GC-MS)[1]

Objective: Confirmation of molecular weight and chlorine isotopic signature. Mechanism: The
methyl ester is sufficiently volatile for GC.[1] The chlorine atom provides a distinct M+ and M+2
isotopic ratio (approx 3:1), which serves as a quick confirmation of halogenation.[1]

Instrument Parameters

Parameter Setting

DB-5ms or HP-5ms (30m x 0.25mm, 0.25um

Column film)

Carrier Gas Helium @ 1.0 mL/min (Constant Flow)
Inlet Temp 250°C (Split ratio 20:[1]1)

Transfer Line 280°C

lon Source El (70 eV) @ 230°C

Scan Range 40 - 350 m/z

Temperature Program

e Initial: 60°C (Hold 1 min) - Elutes solvents.
e Ramp 1: 20°C/min to 200°C.

e Ramp 2: 10°C/min to 300°C (Hold 3 min).
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Data Interpretation:
e Molecular lon (M+): Look for m/z ~186.[1]
 |sotope Pattern: You must observe the characteristic Chlorine cluster.[1]
o m/z 186 (35-Cl isotope) = 100% relative abundance (approx).[1]
o m/z 188 (37-Cl isotope) = ~32% relative abundance.[1]
o Fragment lons: Loss of methoxy group (-OCH3) often yields a fragment at [M-31].[1]

Impurity Profiling: The Hydrolysis Pathway

The most common degradation pathway for methyl esters is hydrolysis to the carboxylic acid.
[1] This can occur if the sample is stored in moist conditions or if the synthesis quench was
inefficient.[1]

Degradation Logic Diagram

Methyl 3-amino-6-chloropicolinate
(Target: RT ~10-12 min)
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Figure 2: Hydrolysis pathway.[1] The Acid impurity is significantly more polar and will elute
much earlier on a Reverse Phase C18 column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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